N-(5-bromo-2-pyridinyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C11H9BrN2OS/c12-8-3-4-10(13-7-8)14-11(15)6-9-2-1-5-16-9/h1-5,7H,6H2,(H,13,14,15)
• InChI Key: KYUGODPHXJYYIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NC2=NC=C(C=C2)Br
• Molecular Formula: C11H9BrN2OS
• Molecular Weight: 297.17 g/mol

Description

"N-(5-bromo-2-pyridinyl)-2-(2-thienyl)acetamide" is a chemical compound that belongs to the family of thienopyridines. These compounds have attracted attention due to their diverse chemical reactions and potential biological activities.

Synthesis Analysis

The synthesis of related thieno[2,3-b]pyridines often involves starting from readily available chloro derivatives. For example, a series of functionalized 3-(substituted amino)thieno[2,3-b]pyridines bearing azidoacetamide and monothiooxamide fragments have been prepared from 2-chloro-N-(thieno[2,3-b]pyridine-3-yl)acetamides (Dotsenko et al., 2019).

Molecular Structure Analysis

X-ray diffraction and 2D NMR techniques are commonly employed to confirm key structures of thienopyridine compounds, ensuring the accuracy of the synthesized molecular structure (Dotsenko et al., 2019).

Chemical Reactions and Properties

Thienopyridines exhibit various chemical transformations. For instance, 5-substituted thieno[2,3-b]pyridines can undergo reactions like diazotization, Schiff's base formation, and acylation (Klemm & Zell, 1968). These reactions reflect the compound's reactivity and potential for further chemical modifications.

Physical Properties Analysis

Physical properties like melting points, boiling points, solubility, and crystal structure can be deduced from experimental data. However, specific information on the physical properties of "this compound" is not available in the provided sources.

Chemical Properties Analysis

Thienopyridines are known for their versatile chemical properties, including potential antifungal and insecticidal activities, as demonstrated by related compounds (Bing-se, 2013). The presence of different functional groups in these compounds contributes to their diverse chemical behavior and potential biological activities.